![molecular formula C13H11ClN4O3 B4845055 N-(4-chloro-3-nitrophenyl)-N'-(2-pyridinylmethyl)urea](/img/structure/B4845055.png)
N-(4-chloro-3-nitrophenyl)-N'-(2-pyridinylmethyl)urea
Overview
Description
N-(4-chloro-3-nitrophenyl)-N'-(2-pyridinylmethyl)urea, also known as NPCU, is a chemical compound that has been widely used in scientific research. It is a urea derivative that has been shown to have various biochemical and physiological effects.
Mechanism of Action
N-(4-chloro-3-nitrophenyl)-N'-(2-pyridinylmethyl)urea exerts its biological effects by inhibiting the activity of various enzymes and modulating calcium signaling. It has been shown to bind to the catalytic domain of protein kinase C and inhibit its activity. This compound also inhibits the activity of tyrosine kinases and phosphodiesterases, which are involved in various cellular processes. This compound has been shown to modulate calcium signaling by inhibiting the uptake of calcium ions into the endoplasmic reticulum.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by inducing apoptosis. This compound has also been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines. This compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
N-(4-chloro-3-nitrophenyl)-N'-(2-pyridinylmethyl)urea has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach intracellular targets. It has a well-defined mechanism of action, which makes it a useful tool compound for studying various biological processes. However, this compound also has some limitations for lab experiments. It is a potent inhibitor of various enzymes, which can lead to off-target effects. This compound can also be toxic at high concentrations, which can limit its use in some experiments.
Future Directions
There are several future directions for the use of N-(4-chloro-3-nitrophenyl)-N'-(2-pyridinylmethyl)urea in scientific research. This compound can be used to study the role of calcium signaling in various cellular processes, including cell migration, invasion, and angiogenesis. This compound can also be used to study the role of protein kinase C in various biological processes, including cell proliferation and differentiation. This compound can be used in combination with other compounds to enhance its biological effects and reduce its toxicity. Finally, this compound can be used to develop new therapeutic strategies for the treatment of various diseases, including cancer and neurodegenerative disorders.
Conclusion:
In conclusion, this compound is a urea derivative that has been extensively used in scientific research. It has a well-defined mechanism of action and has been shown to have various biochemical and physiological effects. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the use of this compound in scientific research, including the study of calcium signaling and protein kinase C. This compound has the potential to be used in the development of new therapeutic strategies for the treatment of various diseases.
Scientific Research Applications
N-(4-chloro-3-nitrophenyl)-N'-(2-pyridinylmethyl)urea has been extensively used in scientific research as a tool compound to study various biological processes. It has been shown to inhibit the activity of various enzymes, including protein kinase C, tyrosine kinases, and phosphodiesterases. This compound has also been used to study the role of calcium signaling in various cellular processes, including cell proliferation, differentiation, and apoptosis.
properties
IUPAC Name |
1-(4-chloro-3-nitrophenyl)-3-(pyridin-2-ylmethyl)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN4O3/c14-11-5-4-9(7-12(11)18(20)21)17-13(19)16-8-10-3-1-2-6-15-10/h1-7H,8H2,(H2,16,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUCOVXYWJANDIH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CNC(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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